Cas no 100451-18-1 (Ethyl 4-methyl-2-piperidin-1-ylpyrimidine-5-carboxylate)

Ethyl 4-methyl-2-piperidin-1-ylpyrimidine-5-carboxylate is a pyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a piperidine substitution at the 2-position and an ethyl ester group at the 5-position, offering versatility as an intermediate in synthetic chemistry. The compound's stability and reactivity make it suitable for further functionalization, enabling the development of novel bioactive molecules. Its well-defined molecular framework may contribute to studies in medicinal chemistry, particularly in the design of enzyme inhibitors or receptor modulators. The presence of both electron-donating (piperidine) and electron-withdrawing (ester) groups enhances its utility in heterocyclic synthesis.
Ethyl 4-methyl-2-piperidin-1-ylpyrimidine-5-carboxylate structure
100451-18-1 structure
Product Name:Ethyl 4-methyl-2-piperidin-1-ylpyrimidine-5-carboxylate
CAS No:100451-18-1
MF:C13H19N3O2
MW:249.308862924576
MDL:MFCD08131934
CID:1078067
PubChem ID:17121383
Update Time:2025-06-07

Ethyl 4-methyl-2-piperidin-1-ylpyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-methyl-2-piperidin-1-ylpyrimidine-5-carboxylate
    • Ethyl 4-Methyl-2-(1-Piperidyl)Pyrimidine-5-Carboxylate
    • STL361473
    • 100451-18-1
    • AKOS001787390
    • MFCD08131934
    • 5-Pyrimidinecarboxylic acid, 4-methyl-2-(1-piperidinyl)-, ethyl ester
    • ethyl 4-methyl-2-(piperidin-1-yl)pyrimidine-5-carboxylate
    • HMS1625O12
    • CCG-131486
    • CS-0321577
    • LS-05571
    • ALBB-017271
    • ethyl4-methyl-2-(piperidin-1-yl)pyrimidine-5-carboxylate
    • MDL: MFCD08131934
    • Inchi: 1S/C13H19N3O2/c1-3-18-12(17)11-9-14-13(15-10(11)2)16-7-5-4-6-8-16/h9H,3-8H2,1-2H3
    • InChI Key: JWLGHFDFQXJOGI-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=NC(=NC=1C)N1CCCCC1)=O

Computed Properties

  • Exact Mass: 249.147726857g/mol
  • Monoisotopic Mass: 249.147726857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 55.3Ų

Ethyl 4-methyl-2-piperidin-1-ylpyrimidine-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$ 185.00 2022-06-05
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Ethyl 4-methyl-2-piperidin-1-ylpyrimidine-5-carboxylate; .
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